3-allyl-5-methyl-4-oxo-N-phenyl-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: 5-methyl-4-oxo-N-phenyl-3-prop-2-enylthieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C17H15N3O2S/c1-3-9-20-10-18-16-13(17(20)22)11(2)14(23-16)15(21)19-12-7-5-4-6-8-12/h3-8,10H,1,9H2,2H3,(H,19,21)
• InChI Key: PHKNASLGSXNGQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC=C)C(=O)NC3=CC=CC=C3
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

3-allyl-5-methyl-4-oxo-N-phenyl-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C17H15N3O2S and its molecular weight is 325.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.08849790 g/mol and the complexity rating of the compound is 516. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Heterocyclic Studies

The compound 3-allyl-5-methyl-4-oxo-N-phenyl-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamide belongs to a class of chemicals involved in the synthesis and study of heterocyclic compounds. It is part of research aiming to explore the chemical properties and reactions of thieno[2,3-d]pyrimidines, which are of interest due to their potential applications in medicinal chemistry and materials science. A key area of investigation involves the conversion of thieno[2,3-d]pyrimidines into various derivatives through reactions with different reagents, providing insights into the versatility and reactivity of these compounds (Clark & Hitiris, 1984).

Antimicrobial Activity

Another significant area of research involves the evaluation of the antimicrobial properties of thieno[2,3-d]pyrimidine derivatives. Studies have shown that these compounds exhibit activity against various microorganisms, indicating their potential as antimicrobial agents. This includes research on novel derivatives that have been found to be more active than reference drugs against strains such as Proteus vulgaris and Pseudomonas aeruginosa. Such findings underscore the therapeutic potential of thieno[2,3-d]pyrimidine derivatives in combating microbial infections (Kolisnyk et al., 2015).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral according to the GHS classification. The signal word for this compound is “Warning” and it has the hazard statement H302. It belongs to storage class code 11, which is for combustible solids. The WGK (Water Hazard Class) for this compound is 3.